rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans
Overview
Description
Rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans (abbreviated as RBMT) is a thiolane derivative of the racemic mixture of 3R,4S-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione. RBMT is a compound that has been studied extensively for its potential use in various scientific research applications. It is a highly versatile compound, with a wide range of applications in both organic and inorganic chemistry.
Mechanism of Action
Rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans has a number of different mechanisms of action. It can act as a nucleophile, a Lewis base, or an electrophile. As a nucleophile, rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans can react with electrophiles to form new bonds. As a Lewis base, rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans can react with acids to form new bonds. As an electrophile, rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans can react with nucleophiles to form new bonds.
Biochemical and Physiological Effects
rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans has been studied for its potential biochemical and physiological effects. Studies have shown that rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans can modulate the activity of enzymes, hormones, and other proteins. It has also been shown to have antioxidant and anti-inflammatory effects. In addition, rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans has been shown to have an effect on the metabolism of lipids, carbohydrates, and proteins.
Advantages and Limitations for Lab Experiments
Rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans has several advantages and limitations for use in laboratory experiments. One of the main advantages of rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans is its versatility, as it can be used in a variety of applications. It is also relatively stable, and can be stored for long periods of time without degrading. However, rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans is not without its limitations. It is not water-soluble, and must be dissolved in an organic solvent before use. In addition, rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans is not very soluble in organic solvents, and must be handled carefully to avoid spills.
Future Directions
There are several potential future directions for the use of rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans in scientific research. One potential direction is the use of rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans in the synthesis of new organic and inorganic compounds. Another potential direction is the use of rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans in the synthesis of new pharmaceuticals and pesticides. Finally, rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans could be used in the development of new materials, such as polymers, catalysts, and pigments.
Synthesis Methods
Rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans can be synthesized through a variety of methods, including the use of a Grignard reaction, a substitution reaction, or a combination of the two. The Grignard reaction is a chemical reaction in which a Grignard reagent (a metal-containing compound) reacts with an organic compound to produce an organometallic compound. The substitution reaction is a chemical reaction in which one molecule replaces another molecule in a reaction. Both of these methods can be used to synthesize rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans.
Scientific Research Applications
Rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including the synthesis of pharmaceuticals, pesticides, and other organic compounds. It has also been used in the synthesis of inorganic compounds, such as catalysts, pigments, and other materials. In addition, rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans has been used in the synthesis of polymers, such as polystyrene and polyethylene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans involves the introduction of a bromine atom and a methoxy group onto a thiolane ring. The stereochemistry of the compound is racemic, meaning that both enantiomers are present in equal amounts. The synthesis pathway will involve the use of a chiral starting material that can be resolved into its enantiomers, followed by the introduction of the bromine and methoxy groups.", "Starting Materials": [ "Chiral starting material", "Bromine", "Methoxy group", "Thiolane ring" ], "Reaction": [ "Resolve chiral starting material into its enantiomers", "React one enantiomer with bromine to introduce the bromine atom onto the thiolane ring", "React the other enantiomer with a methoxy group to introduce the methoxy group onto the thiolane ring", "Combine the two enantiomers to form the racemic mixture of the final compound" ] } | |
CAS RN |
2109277-80-5 |
Product Name |
rac-(3R,4S)-3-bromo-4-methoxy-1lambda6-thiolane-1,1-dione, trans |
Molecular Formula |
C5H9BrO3S |
Molecular Weight |
229.1 |
Purity |
95 |
Origin of Product |
United States |
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